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Cat. No.: B1662893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and detailed protocols for measuring the on-

target effects of NSC632839, a non-selective isopeptidase inhibitor. NSC632839 targets both

deubiquitinating enzymes (DUBs) and deSUMOylating enzymes (SENPs), leading to the

accumulation of ubiquitinated and SUMOylated proteins and subsequent cellular responses

such as apoptosis.[1][2] This guide compares NSC632839 with other common DUB inhibitors

and offers detailed experimental procedures to assess its biochemical and cellular activity.

Mechanism of Action: The Ubiquitin-Proteasome
and SUMOylation Pathways
NSC632839 exerts its effects by inhibiting enzymes that reverse post-translational

modifications involving ubiquitin and SUMO (Small Ubiquitin-like Modifier). These pathways are

critical for protein homeostasis, and their disruption can trigger programmed cell death, making

their components attractive targets for cancer therapy.[3][4] NSC632839 has been specifically

shown to inhibit the DUBs USP2 and USP7, and the deSUMOylase SENP2.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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